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Compound of Interest

Compound Name: Sirt2-IN-6

Cat. No.: B12422588

Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed guide for utilizing Sirt2-IN-6, a potent and selective

Sirtuin 2 (SIRT2) inhibitor, in co-immunoprecipitation (Co-IP) experiments to investigate SIRT2

protein-protein interactions.

Introduction to Sirt2 and Sirt2-IN-6
Sirtuin 2 (SIRT2) is a member of the sirtuin family of NAD+-dependent deacetylases. Primarily

localized in the cytoplasm, SIRT2 plays a crucial role in various cellular processes, including

cell cycle regulation, cytoskeletal dynamics, and metabolic control through the deacetylation of

numerous protein substrates. Its dysregulation has been implicated in various diseases,

including cancer and neurodegenerative disorders.

Sirt2-IN-6 is a small molecule inhibitor designed for high potency and selectivity for SIRT2. By

inhibiting the deacetylase activity of SIRT2, Sirt2-IN-6 serves as a valuable tool to elucidate the

functional roles of SIRT2 and its interactions with other proteins. Co-immunoprecipitation (Co-

IP) is a robust technique to study protein-protein interactions. When combined with the use of

Sirt2-IN-6, researchers can investigate how the enzymatic activity of SIRT2 influences its

association with binding partners.
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Quantitative Data Summary
The following table summarizes the key quantitative data for Sirt2-IN-6 and its effect on SIRT2

interactions.

Compound Target IC50
Effect on
Protein
Interaction

Cell Line Reference

Sirt2-IN-6 SIRT2 0.815 µM

Inhibits

SIRT2

deacetylase

activity,

potentially

altering

protein-

protein

interactions.

N/A [1]

AGK2

(another

SIRT2

inhibitor)

SIRT2 10 µM

Enhances

ERK

acetylation

upon

immunopreci

pitation of

ERK.

LX2 cells [2]

Nicotinamide

(a pan-sirtuin

inhibitor)

Sirtuins

(including

SIRT2)

5 mM

Reduces the

interaction

between

FOXO1 and

PPARγ.

3T3-L1

adipocytes
[1][3]

Signaling Pathway of SIRT2 and its Interactors
The following diagram illustrates the central role of SIRT2 in various signaling pathways,

including its interaction with key proteins like α-tubulin, FOXO1, and β-catenin.
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Caption: SIRT2 signaling pathways and points of intervention by Sirt2-IN-6.

Experimental Workflow for Co-immunoprecipitation
with Sirt2-IN-6
This diagram outlines the key steps for performing a Co-IP experiment to investigate the effect

of Sirt2-IN-6 on the interaction between SIRT2 and a protein of interest (POI).
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1. Cell Culture and Treatment

2. Cell Lysis

3. Immunoprecipitation

4. Analysis

Culture cells to ~80-90% confluency

Treat cells with Sirt2-IN-6 or DMSO (vehicle control)

Harvest and wash cells

Lyse cells in non-denaturing lysis buffer
with protease and phosphatase inhibitors

Pre-clear lysate with control IgG and Protein A/G beads

Incubate lysate with anti-SIRT2 antibody
or control IgG

Add Protein A/G beads to capture
immune complexes

Wash beads to remove non-specific binding

Elute bound proteins

Separate proteins by SDS-PAGE

Western Blot for SIRT2 and POI

Click to download full resolution via product page

Caption: Experimental workflow for Co-IP with Sirt2-IN-6 treatment.
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Detailed Protocol: Co-immunoprecipitation of SIRT2
and an Interacting Partner with Sirt2-IN-6 Treatment
This protocol is designed to assess the impact of SIRT2 inhibition by Sirt2-IN-6 on its

interaction with a known or putative binding partner. This example focuses on the interaction

between SIRT2 and β-catenin, an interaction shown to be influenced by cellular stress[4][5].

Materials:

Cell Lines: Cell line endogenously expressing SIRT2 and the protein of interest (e.g.,

HEK293T, MCF-7).

Sirt2-IN-6: (MedChemExpress, HY-145958 or equivalent). Prepare a stock solution in

DMSO.

Antibodies:

Primary antibody for immunoprecipitation: Rabbit anti-SIRT2 antibody.

Primary antibodies for Western blotting: Mouse anti-β-catenin antibody, Rabbit anti-SIRT2

antibody.

Isotype control antibody: Rabbit IgG.

Beads: Protein A/G magnetic beads or agarose beads.

Buffers and Reagents:

Cell culture medium (e.g., DMEM) with fetal bovine serum (FBS) and antibiotics.

Phosphate-buffered saline (PBS).

Non-denaturing lysis buffer (e.g., 50 mM Tris-HCl pH 7.4, 150 mM NaCl, 1 mM EDTA, 1%

NP-40) supplemented with protease and phosphatase inhibitor cocktails immediately

before use.
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Wash buffer (e.g., lysis buffer with a lower detergent concentration or PBS with 0.05%

Tween-20).

Elution buffer (e.g., 1X Laemmli sample buffer).

Equipment:

Cell culture incubator.

Microcentrifuge.

Rotator or rocker.

Magnetic rack (for magnetic beads).

SDS-PAGE and Western blotting equipment.

Procedure:

Cell Culture and Treatment: a. Plate cells and grow to 70-80% confluency. b. Treat cells with

the desired concentration of Sirt2-IN-6 (e.g., 1-10 µM, based on the IC50 of 0.815 µM and

desired cellular effect) or an equivalent volume of DMSO as a vehicle control. Incubate for a

predetermined time (e.g., 4-24 hours).

Cell Lysis: a. After treatment, wash the cells twice with ice-cold PBS. b. Add ice-cold lysis

buffer to the cells. Scrape the cells and transfer the lysate to a pre-chilled microcentrifuge

tube. c. Incubate the lysate on ice for 30 minutes with occasional vortexing. d. Centrifuge the

lysate at 14,000 x g for 15 minutes at 4°C to pellet cell debris. e. Transfer the supernatant

(clarified lysate) to a new pre-chilled tube. Determine the protein concentration using a

standard protein assay (e.g., BCA assay).

Pre-clearing the Lysate (Optional but Recommended): a. To reduce non-specific binding,

incubate the lysate with an isotype control IgG and Protein A/G beads for 1 hour at 4°C on a

rotator. b. Pellet the beads by centrifugation or using a magnetic rack and discard the beads.

Immunoprecipitation: a. Take a small aliquot of the pre-cleared lysate as the "input" control.

b. To the remaining lysate, add the primary antibody against SIRT2 or the isotype control

IgG. Incubate for 2-4 hours or overnight at 4°C on a rotator. c. Add pre-washed Protein A/G
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beads to the lysate-antibody mixture and incubate for an additional 1-2 hours at 4°C on a

rotator.

Washing: a. Pellet the beads and discard the supernatant. b. Wash the beads 3-5 times with

ice-cold wash buffer. After the final wash, carefully remove all residual wash buffer.

Elution: a. Resuspend the beads in 1X Laemmli sample buffer. b. Boil the samples at 95-

100°C for 5-10 minutes to elute the proteins and denature them. c. Pellet the beads, and the

supernatant now contains the immunoprecipitated proteins.

Western Blot Analysis: a. Separate the eluted proteins and the input control by SDS-PAGE.

b. Transfer the proteins to a PVDF or nitrocellulose membrane. c. Block the membrane and

then probe with primary antibodies against SIRT2 and the protein of interest (β-catenin in

this example). d. Use appropriate HRP-conjugated secondary antibodies and a

chemiluminescent substrate to detect the proteins. e. Analyze the results to compare the

amount of co-immunoprecipitated β-catenin in the Sirt2-IN-6 treated samples versus the

DMSO control. A change in the amount of co-precipitated protein will indicate that the SIRT2-

β-catenin interaction is affected by SIRT2's deacetylase activity.

Logical Relationship Diagram
The following diagram illustrates the logical flow for interpreting the results of a Co-IP

experiment with Sirt2-IN-6.
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Caption: Logical flow for interpreting Co-IP results with Sirt2-IN-6.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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